Cas no 1208075-25-5 (2-Chloro-6-fluorobenzene-1-sulfonyl Chloride)

• Product Name: 2-Chloro-6-fluorobenzene-1-sulfonyl Chloride
• CAS No: 1208075-25-5
• MF: C₆H₃Cl₂FO₂S
• MW: 229.056222200394
• MDL: MFCD12026157
• CID: 3161662
• PubChem ID: 50998022
• Update Time: 2025-10-23

2-Chloro-6-fluorobenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluorobenzenesulfonyl chloride
• AKOS006335212
• 2-Chloro-6-fluorobenzene-1-sulfonyl chloride
• DTXSID60679236
• 2-Chloro-6-fluorobenzene-1-sulfonylchloride
• EN300-134720
• DTXCID30629985
• MFCD12026157
• CS-0088240
• 1208075-25-5
• 855-871-7
• N11830
• IYB07525
• SCHEMBL4537200
• FS-6275
• 2-Chloro-6-fluorobenzene-1-sulfonyl Chloride

• MDL： MFCD12026157
• Inchi： 1S/C6H3Cl2FO2S/c7-4-2-1-3-5(9)6(4)12(8,10)11/h1-3H
• InChI Key： FJSIDPINTJZFNS-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=CC=1Cl)F)(=O)=O

Computed Properties

• Exact Mass: 227.9214841Da
• Monoisotopic Mass: 227.9214841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Chloro-6-fluorobenzene-1-sulfonyl Chloride

Introduction to 2-Chloro-6-fluorobenzene-1-sulfonyl Chloride (CAS No. 1208075-25-5)

2-Chloro-6-fluorobenzene-1-sulfonyl chloride (CAS No. 1208075-25-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro and a fluoro substituent on the benzene ring, along with a sulfonyl chloride functional group. These features endow the compound with a range of chemical properties that make it valuable for various applications.

The molecular formula of 2-Chloro-6-fluorobenzene-1-sulfonyl chloride is C₇H₃ClFOS, and its molecular weight is approximately 204.6 g/mol. The compound is typically a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it an excellent reagent for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

In the realm of pharmaceutical research, 2-Chloro-6-fluorobenzene-1-sulfonyl chloride has been utilized as an intermediate in the synthesis of various drugs. For instance, recent studies have explored its potential in the development of new antiviral agents and anticancer drugs. The chloro and fluoro substituents on the benzene ring can influence the pharmacological properties of the final drug molecule, such as its solubility, metabolic stability, and binding affinity to target proteins.

A notable example of its application in drug discovery is its use in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad-spectrum antibacterial activity. By incorporating 2-Chloro-6-fluorobenzene-1-sulfonyl chloride into the synthetic pathway, researchers can introduce specific functional groups that enhance the potency and selectivity of these derivatives. This approach has been particularly useful in addressing antibiotic resistance, a growing concern in modern medicine.

Beyond pharmaceuticals, 2-Chloro-6-fluorobenzene-1-sulfonyl chloride has found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced polymers and coatings. For example, it can be used to create polymers with improved thermal stability and mechanical strength, which are essential for high-performance applications in industries such as aerospace and electronics.

The synthesis of 2-Chloro-6-fluorobenzene-1-sulfonyl chloride typically involves several steps, including the sulfonation of 2-chloro-6-fluorobenzenesulfonic acid followed by chlorination to form the sulfonyl chloride group. These reactions require careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In terms of safety and handling, while 2-Chloro-6-fluorobenzene-1-sulfonyl chloride is not classified as a hazardous material under most regulatory frameworks, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-Chloro-6-fluorobenzene-1-sulfonyl chloride are promising. Ongoing research continues to explore new applications and synthetic methods that could further expand its utility in various fields. For instance, there is growing interest in using this compound as a building block for novel catalysts and sensors, which could have significant implications for industrial processes and environmental monitoring.

In conclusion, 2-Chloro-6-fluorobenzene-1-sulfonyl chloride (CAS No. 1208075-25-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable tool for scientists and researchers working on cutting-edge projects. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.